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Compound of Interest

Compound Name: Azelaic acid-d14

. Get Quote

Cat. No.: B15570997

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides comprehensive, step-
by-step guidance for the safe use of Azelaic acid-d14, a deuterated form of Azelaic acid. The
following procedures for personal protective equipment (PPE), operational handling, and
disposal are based on the safety profiles of Azelaic acid and general best practices for handling
deuterated compounds and dicarboxylic acids.

Quantitative Data Summary

The following table summarizes key quantitative data for Azelaic acid, the non-deuterated
analogue of Azelaic acid-d14. This information is critical for safe handling and storage.

Property Value
Molecular Formula C9H1604
Molecular Weight 188.22 g/mol

Melting Point/Range

98 - 103 °C / 208.4 - 217.4 °F[1]

Boiling Point/Range

237 °C / 458.6 °F @ 20 hPa][1]

Flash Point

215 °C / 419 °F[1]

Solubility in Water

2.4 gl (20°C)[1]

Vapor Pressure

<1 hPa @ 20 °C[1]
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Operational Plan: From Receipt to Disposal

This operational plan provides a procedural workflow for the safe handling of Azelaic acid-d14.

Receiving and Inspection

e Upon receipt, visually inspect the container for any signs of damage or leakage.

o Ensure the container is clearly labeled as "Azelaic acid-d14" with appropriate hazard
warnings.

 Verify that the received quantity matches the order.

Storage

o Store Azelaic acid-d14 in a cool, dry, and well-ventilated area.[2]
o Keep the container tightly closed to prevent contamination and reaction with moisture.[2]
» Store away from strong oxidizing agents, bases, and reducing agents.[1][2][3]

o Given that Azelaic acid is sensitive to light, store the container in a light-resistant location.[2]

Handling (Weighing and Dissolving)

 All handling of solid Azelaic acid-d14 should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood, to minimize inhalation of dust particles.[2][4]

o Before handling, ensure you are wearing the appropriate Personal Protective Equipment
(PPE) as detailed in the table below.

» To weigh the compound, use a tared, sealed container to minimize exposure.[4]

» When dissolving, add the solid to the solvent slowly and stir gently to avoid splashing.

Spill and Accident Procedures

o Small Spills: For small spills of solid material, use appropriate tools to carefully scoop the
spilled solid into a designated waste disposal container.[2] Clean the contaminated surface
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by spreading water on it and dispose of the cleaning materials in accordance with local and
regional authority requirements.[2]

o Large Spills: For larger spills, evacuate the area and follow your institution's emergency spill
response procedures.[4] Avoid creating dust clouds.

¢ In Case of Contact:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[1] Seek medical attention.[5]

o Skin: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]
Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[5]

o Inhalation: Move to fresh air. If symptoms occur, seek medical attention.

o Ingestion: Clean mouth with water and drink plenty of water afterwards.[1] Seek medical
attention if you feel unwell.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure personal safety when handling Azelaic acid-d14. The
following table summarizes the required equipment.
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PPE Category Required Equipment Justification

) Protects against dust particles
] Chemical safety goggles or a
Eye and Face Protection ) and splashes that can cause
face shield.[6][7] ) o
serious eye irritation.[5][8]

Prevents skin contact with the

Skin and Body Protection Chemical-resistant lab coat.[9] )
chemical.[5]
] Chemical-resistant gloves Protects hands from skin

Hand Protection o o

(e.g., nitrile).[9][10] irritation.[5][11]

Use a NIOSH-approved

respirator with a particulate Prevents inhalation of dust
Respiratory Protection filter if handling large quantities ~ which can cause respiratory

or if dust is generated and tract irritation.[2]

ventilation is inadequate.

Disposal Plan

Azelaic acid-d14 and any contaminated materials should be disposed of as hazardous
chemical waste.

Waste Segregation

 All solid waste contaminated with Azelaic acid-d14 (e.g., weighing paper, contaminated
gloves, paper towels) should be placed in a dedicated, sealed, and clearly labeled
hazardous waste container.[4]

e Solutions containing Azelaic acid-d14 should be collected in a separate, sealed, and
labeled hazardous waste container for liquid organic waste.[4]

Waste Storage

o Store waste containers in a designated satellite accumulation area, away from incompatible
materials.[4]

Final Disposal
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» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
company.[4] Do not dispose of it in the regular trash or down the drain.[4][11]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Azelaic acid-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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